2-Acetylspiro[4.5]decan-1-one

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 3-acetylspiro[4.5]decan-4-one
• InChI: InChI=1S/C12H18O2/c1-9(13)10-5-8-12(11(10)14)6-3-2-4-7-12/h10H,2-8H2,1H3
• InChI Key: GCBBNEKQMLUTGD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCC2(C1=O)CCCCC2

Description

The core scaffold consists of a bicyclic system with a spiro junction at the 1-position of a cyclohexane ring fused to a cyclopentane ring. Spiro compounds like this are often explored in medicinal chemistry due to their conformational rigidity and ability to mimic natural product scaffolds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetylspiro[4.5]decan-1-one can be achieved through a novel Lewis acid-catalyzed Prins/pinacol cascade process. This method involves the reaction of aldehydes with 1-(4-hydroxybut-1-en-2-yl)cyclobutanol, resulting in the formation of oxaspirocycles with high yields and excellent selectivity . The reaction conditions typically include the use of a Lewis acid catalyst, such as boron trifluoride etherate, under controlled temperature and solvent conditions.

Industrial Production Methods

While specific industrial production methods for 2-Acetylspiro[4.5]decan-1-one are not well-documented, the principles of large-scale organic synthesis can be applied. This includes optimizing reaction conditions for scalability, ensuring the availability of starting materials, and implementing purification techniques to achieve high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Acetylspiro[4.5]decan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce carbonyl groups to alcohols.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

2-Acetylspiro[4.5]decan-1-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 2-Acetylspiro[4.5]decan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecules. This can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Acetylspiro[4.5]decan-1-one with structurally related spirocyclic compounds, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituents/Modifications	Molecular Formula	Key Properties/Applications	Reference IDs
2-Acetylspiro[4.5]decan-1-one	Acetyl group at 2-position	C₁₁H₁₆O₂*	Hypothesized use in drug design (rigid scaffold)	N/A
1-Oxaspiro[4.5]decan-2-one	Oxygen atom in place of acetyl group	C₉H₁₄O₂	Lactone structure; used in flavor/fragrance industries
8-Amino-2-azaspiro[4.5]decan-1-one	Amino group at 8-position, nitrogen at 2	C₉H₁₅N₂O	Bioactive intermediate in kinase inhibitors
2-Methyl-4-phenyl-2,8-diazaspiro[4.5]decan-1-one	Methyl, phenyl, and diaza substitutions	C₁₅H₁₉N₂O	Lab chemical with acute oral toxicity (H302)
8-Hydroxy-2-oxaspiro[4.5]decan-1-one	Hydroxyl group at 8-position, oxygen at 2	C₉H₁₄O₃	Enhanced solubility for pharmaceutical applications

*Hypothetical formula based on structural analogy.

Key Differences and Implications

Substituent Effects on Reactivity and Solubility: Acetyl vs. The lactone’s oxygen bridge enhances ring stability and solubility in polar solvents. Amino vs. Acetyl: The amino group in 8-Amino-2-azaspiro[4.5]decan-1-one introduces basicity, enabling hydrogen bonding in biological systems, whereas the acetyl group may reduce basicity but improve metabolic stability .

Biological Activity :

• Diaza Substitutions : Compounds like 2-Methyl-4-phenyl-2,8-diazaspiro[4.5]decan-1-one exhibit toxicity (H302, H315) due to aromatic and nitrogen-rich structures, which may interact with biological targets unpredictably . In contrast, 2-Acetylspiro[4.5]decan-1-one ’s acetyl group could mitigate such interactions.
• Hydroxy Derivatives : 8-Hydroxy-2-oxaspiro[4.5]decan-1-one ’s hydroxyl group improves aqueous solubility, making it suitable for drug formulations, a trait less prominent in the acetylated analog .

Synthetic Pathways: 2-Acetylspiro[4.5]decan-1-one likely requires acetylation of a precursor spiroketone, similar to the oxidation steps used for N-Benzyl-7-azaspiro[4.5]decan-1-one (). In contrast, amino-substituted analogs (e.g., 8-Amino-2-azaspiro[4.5]decan-1-one) involve reductive amination or Suzuki couplings .